4-Hydroxy-2-​butanone 4-Hydroxy-2-​butanone 4-hydroxybutan-2-one is a beta-hydroxy ketone that is butan-2-one substituted by a hydroxy group at position 4. It is a beta-hydroxy ketone and a methyl ketone. It derives from a butan-2-one.
Brand Name: Vulcanchem
CAS No.: 590-90-9
VCID: VC0042824
InChI: InChI=1S/C4H8O2/c1-4(6)2-3-5/h5H,2-3H2,1H3
SMILES: CC(=O)CCO
Molecular Formula: C4H8O2
Molecular Weight: 88.11 g/mol

4-Hydroxy-2-​butanone

CAS No.: 590-90-9

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VCID: VC0042824

Molecular Formula: C4H8O2

Molecular Weight: 88.11 g/mol

4-Hydroxy-2-​butanone - 590-90-9

CAS No. 590-90-9
Product Name 4-Hydroxy-2-​butanone
Molecular Formula C4H8O2
Molecular Weight 88.11 g/mol
IUPAC Name 4-hydroxybutan-2-one
Standard InChI InChI=1S/C4H8O2/c1-4(6)2-3-5/h5H,2-3H2,1H3
Standard InChIKey LVSQXDHWDCMMRJ-UHFFFAOYSA-N
SMILES CC(=O)CCO
Canonical SMILES CC(=O)CCO
Description 4-hydroxybutan-2-one is a beta-hydroxy ketone that is butan-2-one substituted by a hydroxy group at position 4. It is a beta-hydroxy ketone and a methyl ketone. It derives from a butan-2-one.
Synonyms 1-Hydroxybutan-3-one; 2-Hydroxyethyl Methyl Ketone; 3-Ketobutan-1-ol; 3-Ketobutanol; 3-Oxo-1-butanol; 3-Oxobutanol; 4-Butanol-2-one; 4​Hydroxy-2-butanone; Methylolacetone; Monomethylolacetone; NSC 41219
PubChem Compound 111509
Last Modified Nov 11 2021
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